![molecular formula C21H21N5O3S B2862910 2-{3-benzyl-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl}-N-(3-methyl-1H-pyrazol-5-yl)acetamide CAS No. 1028693-42-6](/img/structure/B2862910.png)
2-{3-benzyl-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl}-N-(3-methyl-1H-pyrazol-5-yl)acetamide
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Description
The compound “2-{3-benzyl-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl}-N-(3-methyl-1H-pyrazol-5-yl)acetamide” is a complex organic molecule. It contains a total of 65 atoms; 29 Hydrogen atoms, 27 Carbon atoms, 3 Nitrogen atoms, 5 Oxygen atoms, and 1 Sulfur atom .
Molecular Structure Analysis
The compound has a complex structure with multiple bonds. It contains 39 non-H bonds, 20 multiple bonds, 9 rotatable bonds, 3 double bonds, 17 aromatic bonds, 1 five-membered ring, 3 six-membered rings, and 1 nine-membered ring .Scientific Research Applications
Synthesis and Biological Evaluation
Compounds like pyrazolopyrimidines and thienopyrimidines are synthesized through various chemical reactions and have been evaluated for their biological activities. For instance, a study by Deohate and Palaspagar (2020) explored the synthesis of pyrimidine-linked pyrazole heterocyclics using microwave irradiative cyclocondensation and evaluated their insecticidal and antibacterial potential. These compounds showed promising biological activities, suggesting potential applications in developing new insecticides and antibiotics (Deohate & Palaspagar, 2020).
Radiolabeling and Imaging Applications
Another study by Fookes et al. (2008) investigated the synthesis and biological evaluation of fluoroethoxy and fluoropropoxy substituted pyrazolopyrimidines for studying the peripheral benzodiazepine receptor using positron emission tomography (PET). These compounds, with high in vitro affinity and selectivity for peripheral benzodiazepine receptors, were radiolabeled and used in biodistribution studies, highlighting their utility in neuroimaging and the study of neurodegenerative disorders (Fookes et al., 2008).
Antimicrobial and Antitumor Activities
Further research into the chemical space of pyrazolopyrimidines has revealed their potential in antimicrobial and antitumor applications. A study by Bondock et al. (2008) synthesized new heterocycles incorporating an antipyrine moiety, including pyrazolopyrimidines, and evaluated their antimicrobial activities. The results indicated that some of these compounds exhibited significant activity against various microbial strains, suggesting their potential in developing new antimicrobial agents (Bondock et al., 2008).
properties
IUPAC Name |
2-(3-benzyl-5,6-dimethyl-2,4-dioxothieno[2,3-d]pyrimidin-1-yl)-N-(5-methyl-1H-pyrazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O3S/c1-12-9-16(24-23-12)22-17(27)11-26-20-18(13(2)14(3)30-20)19(28)25(21(26)29)10-15-7-5-4-6-8-15/h4-9H,10-11H2,1-3H3,(H2,22,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRAKHMICXBXMPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1)NC(=O)CN2C3=C(C(=C(S3)C)C)C(=O)N(C2=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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